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For Researchers, Scientists, and Drug Development Professionals

Abstract
DL-Alanyl-glycine is a dipeptide composed of the amino acids alanine and glycine, identified

by the CAS number 1188-01-8. It exists as a racemic mixture, containing equal amounts of the

D-alanyl-glycine and L-alanyl-glycine enantiomers.[1] This guide provides a comprehensive

overview of the chemical and physical properties of DL-alanyl-glycine, detailed experimental

protocols for its synthesis, and a discussion of its potential biological relevance, including its

transport and metabolism in mammalian systems. While specific biological activity and

toxicology data for DL-alanyl-glycine are limited, this document extrapolates from the known

behavior of dipeptides to provide a foundational understanding for researchers.

Core Characteristics and Properties
DL-Alanyl-glycine is a white crystalline powder.[1] As a dipeptide, its structure features a

peptide bond linking the alanine and glycine residues. Its zwitterionic nature at physiological pH

contributes to its solubility in water.[2]

Physicochemical and Thermochemical Data
The following tables summarize the key quantitative data for DL-alanyl-glycine.
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Property Value Source(s)

CAS Number 1188-01-8 [2][3][4][5]

Molecular Formula C5H10N2O3 [2][3][5]

Molecular Weight 146.14 g/mol [3]

Appearance
White to off-white

powder/crystal
[5]

Melting Point 225 °C [1]

Boiling Point 417.4 °C at 760 mmHg [1]

Density 1.263 g/cm³ [1]

Water Solubility Soluble [2][5]

LogP -3.7 [3]

Topological Polar Surface Area 92.4 Å² [3][5]

Thermochemical Property Description

ΔcH°solid Standard solid enthalpy of combustion

Cp,gas Ideal gas heat capacity

Cp,solid Solid phase heat capacity

ΔfG° Standard Gibbs free energy of formation

ΔfH°gas
Enthalpy of formation at standard conditions

(gas)

ΔfH°solid
Solid phase enthalpy of formation at standard

conditions

ΔfusH° Enthalpy of fusion at standard conditions

ΔvapH° Enthalpy of vaporization at standard conditions
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Specific values for the thermochemical properties of DL-Alanyl-glycine are not readily

available in the reviewed literature, but studies on the melting properties of related dipeptides

like L-alanyl-glycine have been conducted using techniques such as fast scanning calorimetry.

[6][7]

Synthesis of DL-Alanyl-glycine
DL-Alanyl-glycine can be synthesized using standard peptide synthesis methodologies, most

notably solid-phase peptide synthesis (SPPS). This technique allows for the stepwise addition

of amino acids to a growing peptide chain that is covalently attached to an insoluble resin

support.

Experimental Protocol: Solid-Phase Peptide Synthesis
(SPPS)
This protocol provides a generalized methodology for the synthesis of a dipeptide like DL-
alanyl-glycine using Fmoc (9-fluorenylmethyloxycarbonyl) chemistry.

Materials and Reagents:

Fmoc-Gly-Wang resin (or similar)

Fmoc-DL-Alanine

N,N-Dimethylformamide (DMF)

Dichloromethane (DCM)

Piperidine solution (20% in DMF)

Coupling reagent: HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium

hexafluorophosphate) or similar

Base: N,N-Diisopropylethylamine (DIPEA)

Cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane

(TIS))
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Cold diethyl ether

Procedure:

Resin Swelling: The Fmoc-Gly-Wang resin is swelled in DMF in a reaction vessel for 30-60

minutes.

Fmoc Deprotection: The Fmoc protecting group on the glycine residue is removed by treating

the resin with 20% piperidine in DMF for 5-10 minutes. This step is repeated once to ensure

complete deprotection. The resin is then thoroughly washed with DMF.

Coupling of Fmoc-DL-Alanine:

In a separate vial, Fmoc-DL-Alanine (3 equivalents relative to resin loading) is pre-

activated by dissolving it in DMF with HBTU (2.9 equivalents) and DIPEA (6 equivalents).

This activation mixture is added to the deprotected resin.

The reaction is agitated for 1-2 hours at room temperature.

Washing: The resin is washed thoroughly with DMF and DCM to remove excess reagents

and byproducts.

Cleavage from Resin: The synthesized dipeptide is cleaved from the resin support using a

cleavage cocktail (e.g., TFA/TIS/H₂O) for 2-3 hours at room temperature.

Precipitation and Purification: The cleaved peptide is precipitated in cold diethyl ether,

centrifuged, and the resulting pellet is washed with cold ether. The crude dipeptide can then

be purified by reverse-phase high-performance liquid chromatography (RP-HPLC).

Experimental Workflow for Solid-Phase Peptide Synthesis of DL-Alanyl-glycine
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Solid-phase synthesis workflow for DL-Alanyl-glycine.

Biological Activity and Drug Development
Relevance
While DL-alanyl-glycine is primarily used as a building block in peptide synthesis, its potential

biological activities are of interest to drug development professionals.[1] Direct studies on the

biological effects of DL-alanyl-glycine are scarce; however, insights can be drawn from the

known roles of its constituent amino acids and the general behavior of dipeptides in

mammalian systems.

Absorption and Metabolism: The Role of Peptide
Transporters
In mammals, the absorption of di- and tripeptides from the intestine and their reabsorption in

the kidneys are primarily mediated by proton-coupled oligopeptide transporters (POTs), namely

PepT1 and PepT2.[8][9] These transporters facilitate the uptake of a wide range of di- and

tripeptides, as well as peptidomimetic drugs such as β-lactam antibiotics and ACE inhibitors.[8]

PepT1 is a high-capacity, low-affinity transporter predominantly found in the small intestine.

[10]

PepT2 is a low-capacity, high-affinity transporter expressed in various tissues, including the

kidneys, lungs, and brain.[8][10]

The transport of peptides via POTs is an active process driven by a proton gradient, which is

maintained by the Na+/H+ exchanger on the cell membrane.[9] This mechanism allows for the

efficient absorption and conservation of amino acids from dietary proteins. It is highly probable

that DL-alanyl-glycine is a substrate for these transporters, which would govern its

pharmacokinetic profile following oral administration. Once inside the cell, dipeptides are

typically hydrolyzed by intracellular peptidases into their constituent amino acids, alanine and

glycine, which then enter the body's amino acid pool.

Generalized Signaling Pathway for Dipeptide Transport
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General mechanism of dipeptide transport via PepT1/PepT2.

Potential Therapeutic and Nutritional Applications
Given that DL-alanyl-glycine is a source of alanine and glycine, it may have nutritional

applications. Glycine itself has been studied for its roles in various physiological processes,

including neurotransmission, anti-inflammatory responses, and cytoprotection.[11][12][13]

Alanine is a key amino acid in glucose metabolism. Dipeptides are sometimes used in clinical

nutrition as they can be more readily absorbed than free amino acids in certain conditions.
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In drug development, dipeptides can be used as building blocks for larger therapeutic peptides

or as precursors in the synthesis of small molecule drugs.[14] The stability and transport

characteristics of dipeptides can be exploited to improve the delivery of active pharmaceutical

ingredients.

Toxicology and Safety
There is a lack of specific toxicological studies on DL-alanyl-glycine. However, as a simple

dipeptide that is likely hydrolyzed to its constituent, common amino acids, it is expected to have

a low toxicity profile. For the related tripeptide, D,L-Alanylglycylglycine, GHS classifications

indicate it may cause an allergic skin reaction.[15]

Conclusion
DL-Alanyl-glycine (CAS 1188-01-8) is a fundamental dipeptide with well-characterized

physicochemical properties. Its primary application is in peptide synthesis, where it serves as a

valuable building block for the construction of more complex peptides for research and

pharmaceutical development. While direct biological data on DL-alanyl-glycine is limited, its

transport and metabolism are likely governed by the well-established pathways for dipeptides

in mammals, involving the PepT1 and PepT2 transporters. This guide provides a foundational

resource for professionals in the field, summarizing the available technical data and providing

context for its synthesis and potential biological relevance. Further research is needed to fully

elucidate the specific biological activities and toxicological profile of this dipeptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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